Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
Molecular Formula:C8H14N2
Molecular Weight:138.210161685944
CID:959941
PubChem ID:12434518
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Properties
Names and Identifiers
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- 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
- AKOS006350935
- 63364-15-8
- DB-323773
- OEVYDWMZOGZKIJ-UHFFFAOYSA-N
-
- InChIKey: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
- SMILES: CC(C)NC(=C(C)C)C#N
Computed Properties
- Exact Mass: 138.115698455g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 138.115698455g/mol
- Heavy Atom Count: 10
- Complexity: 177
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 35.8Ų
2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Related Literature
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Yun Liu,Yin Xu Catal. Sci. Technol., 2016,6, 4116-4123
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4. Front cover
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Haibo Hu,Shuxin Li,Shulin Ji,Changhui Ye J. Mater. Chem. A, 2014,2, 20916-20922
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6. Back cover
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William R. Morales Medina,Alessia Eramo,Melissa Tu,N. L. Fahrenfeld Environ. Sci.: Water Res. Technol., 2020,6, 2122-2137
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Daisuke Kotera,Shixin Fa,Shungo Nishida,Tada-aki Yamagishi,Albert M. Brouwer Chem. Commun., 2020,56, 10871-10874
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Gazi N. Aliev,Jamaree Amonkosolpan,Daniel Wolverson Phys. Chem. Chem. Phys., 2016,18, 690-693
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10. Back cover
63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-) Related Products
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